2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H17N3O6S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-(1,3,4-thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H17N3O6S/c1-28-14-8-11(9-15(29-2)19(14)30-3)17-16-18(26)12-6-4-5-7-13(12)31-20(16)21(27)25(17)22-24-23-10-32-22/h4-10,17H,1-3H3
• InChI Key: SHVDMSRAVLVQPX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=C(C(=O)N2C4=NN=CS4)OC5=CC=CC=C5C3=O

Description

2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields including medicinal chemistry, biochemistry, and pharmacology. This compound is a heterocyclic organic compound that contains a thiadiazole ring, a chromeno-pyrrole ring, and a trimethoxyphenyl group.

Mechanism of Action

The mechanism of action of 2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of enzymes such as tyrosinase, acetylcholinesterase, and α-glucosidase. It also inhibits the activation of signaling pathways such as NF-κB and MAPK.
Biochemical and Physiological Effects:
2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have various biochemical and physiological effects on the body. This compound has been shown to reduce oxidative stress, inflammation, and cell proliferation. It also has a positive effect on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations include its poor solubility in water and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several future directions for the research on 2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. These include the development of new synthetic methods for its production, the optimization of its pharmacokinetic properties, and the identification of new therapeutic targets for its use. Additionally, the use of this compound in combination with other drugs or therapies could lead to improved treatment outcomes for various diseases.

Synthesis Methods

The synthesis of 2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 3,4,5-trimethoxybenzaldehyde, malononitrile, and thiourea in the presence of a catalyst such as piperidine. The reaction proceeds through a multistep process involving the formation of intermediate compounds. The final product is obtained by purification using column chromatography.

Scientific Research Applications

2-(1,3,4-Thiadiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. It has also been found to have antimicrobial, antioxidant, and anti-inflammatory properties.